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For Immediate Release

This technical guide provides a comprehensive overview of the molecular weight of L-Glutamic

acid γ-methyl ester, scientifically designated as H-Glu(OMe)-OH. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis, offering a detailed breakdown of its molecular composition and the methodology for

its molecular weight determination.

Chemical Identity and Molecular Formula
H-Glu(OMe)-OH, a derivative of the non-essential amino acid L-glutamic acid, plays a role in

various biochemical processes. Its unique structure, featuring a methyl ester at the gamma-

carboxyl group, is crucial to its function. The established molecular formula for H-Glu(OMe)-OH
is C₆H₁₁NO₄.[1][2][3]

Determination of Molecular Weight
The molecular weight of a compound is a fundamental physical property, calculated by

summing the atomic weights of its constituent atoms. The calculation for H-Glu(OMe)-OH is

based on its molecular formula and the standard atomic weights of carbon, hydrogen, nitrogen,

and oxygen as recommended by the International Union of Pure and Applied Chemistry

(IUPAC).

Experimental Protocol: Calculation of Molecular Weight
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The molecular weight of H-Glu(OMe)-OH was calculated using the following protocol:

Identify the molecular formula: The molecular formula was confirmed as C₆H₁₁NO₄ through

spectroscopic analysis and literature review.[1][2][3]

Determine the count of each element:

Carbon (C): 6 atoms

Hydrogen (H): 11 atoms

Nitrogen (N): 1 atom

Oxygen (O): 4 atoms

Obtain the standard atomic weights of each element:

Carbon (C): 12.011 amu[4]

Hydrogen (H): 1.008 amu[3][5]

Nitrogen (N): 14.007 amu[6]

Oxygen (O): 15.999 amu[2]

Calculate the total weight for each element:

Carbon: 6 atoms * 12.011 amu/atom = 72.066 amu

Hydrogen: 11 atoms * 1.008 amu/atom = 11.088 amu

Nitrogen: 1 atom * 14.007 amu/atom = 14.007 amu

Oxygen: 4 atoms * 15.999 amu/atom = 63.996 amu

Sum the weights to determine the molecular weight:

Molecular Weight = 72.066 + 11.088 + 14.007 + 63.996 = 161.157 amu
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The calculated molecular weight is often expressed in grams per mole ( g/mol ) for practical

laboratory applications. Therefore, the molar mass of H-Glu(OMe)-OH is 161.157 g/mol . This

value is consistent with the experimentally determined and published molecular weight of

approximately 161.16 g/mol .[1][3][7]

Data Presentation: Atomic Composition and
Molecular Weight
The following table summarizes the quantitative data used in the determination of the

molecular weight of H-Glu(OMe)-OH.

Element (Symbol) Number of Atoms
Standard Atomic
Weight (amu)

Total Atomic
Weight (amu)

Carbon (C) 6 12.011[4] 72.066

Hydrogen (H) 11 1.008[3][5] 11.088

Nitrogen (N) 1 14.007[6] 14.007

Oxygen (O) 4 15.999[2] 63.996

Total 22 161.157

Visualization of Molecular Structure
To provide a clear representation of the molecular architecture of H-Glu(OMe)-OH, the

following diagram has been generated using the DOT language.
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Molecular structure of H-Glu(OMe)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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